2-Cyanopyridine

• IUPAC Name: pyridine-2-carbonitrile
• InChI: InChI=1S/C6H4N2/c7-5-6-3-1-2-4-8-6/h1-4H
• InChI Key: FFNVQNRYTPFDDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C#N
• Molecular Formula: C6H4N2
• DSSTOX Substance ID: DTXSID9021843
• Molecular Weight: 104.11 g/mol
• Physical Description: Other Solid, Solid; [HSDB] Low melting solid; mp = 26-28 deg C; [MSDSonline]
• Boiling Point: 224.5 °C
• Solubility: Soluble in water, alcohol, ether, and benzene., Soluble in chloroform; slightly soluble in petroleum ether.
• Density: 1.0810 @ 25 °C
• Vapor Pressure: 0.09 [mmHg]
• Color/Form: NEEDLES OR PRISMS FROM ETHER
• CAS RN: 100-70-9, 29386-66-1
• Melting Point: 29 °C

Description

2-Cyanopyridine is a cyanopyridine carrying the cyano group at position 2. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs.

Synthesis Analysis

2-Cyanopyridine and 4-cyanopyridine were investigated for the controlled synthesis of cocrystals by applying the pK a rule. A process for the preparation of a compound of formula (II) has been patented. Moreover, 2-cyanopyridine can be synthesized under primitive earth conditions by the action of electric discharges on ethylene and ammonia.

Molecular Structure Analysis

The equilibrium molecular structure of 2-cyanopyridine has been analyzed using gas-phase electron diffraction and microwave data, and results of ab initio calculations. The structure in the solid state is more different from that in the gas phase.

Chemical Reactions Analysis

2-Cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. Systematic investigations of various 2-cyanopyridines revealed that 2-cyanopyridines with electron-withdrawing groups react efficiently with cysteine under aqueous and mild conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Cyanopyridine include a molecular weight of 104.11 g/mol, a density of 1.1±0.1 g/cm3, a boiling point of 225.5±13.0 °C at 760 mmHg, and a vapour pressure of 0.1±0.4 mmHg at 25°C.

Scientific Research Applications

• Pharmacological Significance : 2-Cyanopyridine derivatives, especially 2-oxo-3-cyanopyridine, have shown promising biological activities such as anticancer, antibacterial, antifungal, sedative, and cardiotonic agents, including applications as HIV-1 non-nucleoside reverse transcriptase inhibitors (Ghosh et al., 2015).

• Chemical Reactivity and Synthesis : 2-Cyanopyridine is a key intermediate for synthesizing various heterocyclic systems. Its derivatives, such as 2-amino-3-cyanopyridines, are crucial for creating novel synthetic compounds (Gouda et al., 2014).

• Antimicrobial Applications : Certain 2-cyanopyridine derivatives exhibit significant antimicrobial activity, making them potential candidates for antibacterial agents (Kibou et al., 2022).

• Catalysis and Organic Reactions : Studies have shown that 2-cyanopyridine can be effectively hydrolyzed in the presence of metal oxide catalysts to form chelate compounds, which are useful in various catalytic processes (Sakai et al., 1967).

• Green Chemistry Applications : In the context of sustainable chemistry, 2-cyanopyridine has been used to facilitate the conversion of CO2 and glycerol into glycerol carbonate, showcasing an eco-friendly approach to chemical synthesis (Su et al., 2017).

• Analytical Applications : 2-Cyanopyridine has been used in the development of methods for the determination of oligosaccharides by tagging reducing end sugars with a fluorescent compound, enhancing analytical capabilities in biochemistry (Hase et al., 1978).

Mechanism of Action

Target of Action

The primary target of 2-Cyanopyridine, also known as Picolinonitrile, is cysteine , an amino acid found in proteins . The compound has a strong selectivity for 1,2-aminothiols, which are provided as N-terminal cysteine or internally as non-canonical amino acid .

Mode of Action

2-Cyanopyridine interacts with its target, cysteine, through a nucleophilic addition . The thiol group of cysteine adds to 2-cyanopyridine, leading to the reversible formation of thioimidate A. This is then cyclized by intramolecular nucleophilic addition of the amide nitrogen in cysteine to give 2-amidethiazolidine intermediate B .

Biochemical Pathways

The interaction of 2-Cyanopyridine with cysteine affects the peptide bond cleavage of glutathione . The reaction between 2-cyanopyridine and a 1,2-aminothiol forms a 2-thiazoline . This reaction is biorthogonal, biocompatible, catalyst-free, and selective; it proceeds readily in aqueous solutions at physiological pH and ambient temperature .

Pharmacokinetics

Its reactivity with cysteine under aqueous and mild conditions suggests that it may have good bioavailability .

Result of Action

The result of 2-Cyanopyridine’s action is the formation of a cyclic thiazoline-modified C-terminal fragment . This reaction is used for the synthesis of cyclic peptides or to fuse ligands to peptide chains .

Action Environment

The action of 2-Cyanopyridine is influenced by environmental factors such as pH and temperature. The reaction between 2-cyanopyridine and a 1,2-aminothiol proceeds readily in aqueous solutions at physiological pH and ambient temperature .

Safety and Hazards

2-Cyanopyridine is a hazardous substance and requires careful handling. Avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Cyanopyridines are suitable heterocycles for cocrystal syntheses. The utility of the method for N-terminal cysteine bioconjugation with 2-cyanopyridine derivatives is demonstrated by its application to the cysteine-selective chemical modification of bioactive peptides. The 2-Cyanopyridine market size is also expected to grow.